Cas no 1393563-31-9 (2-(Chloromethyl)-6-fluoro-4-iodopyridine)

• Product Name: 2-(Chloromethyl)-6-fluoro-4-iodopyridine
• CAS No: 1393563-31-9
• MF: C₆H₄ClFIN
• MW: 271.458536148071
• CID: 4902802
• Update Time: 2025-05-21

2-(Chloromethyl)-6-fluoro-4-iodopyridine Chemical and Physical Properties

Names and Identifiers

• AB78352
• 2-Chloromethyl-6-fluoro-4-iodopyridine
• 2-(CHLOROMETHYL)-6-FLUORO-4-IODOPYRIDINE
• 2-(Chloromethyl)-6-fluoro-4-iodopyridine

• Inchi： 1S/C6H4ClFIN/c7-3-5-1-4(9)2-6(8)10-5/h1-2H,3H2
• InChI Key： YUHBACDHVRVWKQ-UHFFFAOYSA-N
• SMILES： IC1C=C(N=C(CCl)C=1)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 114
• XLogP3: 2.4
• Topological Polar Surface Area: 12.9

Additional information on 2-(Chloromethyl)-6-fluoro-4-iodopyridine

Recent Advances in the Application of 2-(Chloromethyl)-6-fluoro-4-iodopyridine (CAS: 1393563-31-9) in Chemical Biology and Pharmaceutical Research

The compound 2-(Chloromethyl)-6-fluoro-4-iodopyridine (CAS: 1393563-31-9) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its versatile reactivity and potential applications in drug discovery. This heterocyclic compound, characterized by its chloro, fluoro, and iodo substituents, serves as a valuable intermediate in the synthesis of more complex molecules, particularly in the development of kinase inhibitors and other biologically active compounds. Recent studies have highlighted its role in facilitating efficient cross-coupling reactions, which are pivotal in constructing diverse molecular architectures for therapeutic agents.

One of the key areas of research involving 2-(Chloromethyl)-6-fluoro-4-iodopyridine is its utility in palladium-catalyzed coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig reactions. These reactions enable the introduction of various aryl and heteroaryl groups, expanding the structural diversity of potential drug candidates. A 2023 study published in the Journal of Medicinal Chemistry demonstrated the compound's effectiveness in synthesizing novel pyridine-based inhibitors targeting aberrant kinase activity in cancer cells. The study reported a 70% yield in the Suzuki-Miyaura coupling step, underscoring the compound's reliability as a synthetic intermediate.

In addition to its synthetic applications, 2-(Chloromethyl)-6-fluoro-4-iodopyridine has been investigated for its direct biological activity. Preliminary in vitro studies suggest that derivatives of this compound exhibit moderate inhibitory effects on specific protein kinases involved in inflammatory pathways. However, further optimization is required to enhance selectivity and reduce off-target effects. Researchers are also exploring its potential as a radiolabeling agent for positron emission tomography (PET) imaging, leveraging the iodine moiety for isotopic substitution.

The safety and handling of 2-(Chloromethyl)-6-fluoro-4-iodopyridine have also been a focus of recent investigations. Due to its reactive chloromethyl group, the compound requires careful storage under inert conditions to prevent degradation. A 2022 toxicological assessment highlighted the need for proper personal protective equipment (PPE) when handling this compound, as it may cause skin and respiratory irritation. These findings emphasize the importance of adhering to safety protocols in laboratory settings.

Looking ahead, the versatility of 2-(Chloromethyl)-6-fluoro-4-iodopyridine positions it as a promising scaffold for future drug discovery efforts. Ongoing research aims to explore its applications in targeted protein degradation (e.g., PROTACs) and as a building block for covalent inhibitors. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the development of novel therapeutics leveraging this compound's unique chemical properties.